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Introduction: Hexamethylphosphoramide (HMPA), with the formula [(CH₃)₂N]₃PO, is a highly

polar, aprotic solvent utilized in organic synthesis for its exceptional ability to dissolve a wide

range of organic and inorganic compounds and to accelerate reaction rates, particularly Sₙ2

reactions.[1][2][3] However, its utility is overshadowed by significant health risks. HMPA is

classified as a "select carcinogen" by OSHA, is reasonably anticipated to be a human

carcinogen, and exhibits mutagenic and reproductive toxicity in animal studies.[4][5] Exposure

can occur through inhalation, skin absorption, or ingestion.[6] Therefore, stringent adherence to

rigorous safety protocols is mandatory for all personnel handling this substance. This guide

provides an in-depth overview of the essential precautions for the safe handling and storage of

HMPA in a research and development environment.

Hazard Identification and Toxicology
HMPA is a hazardous substance that requires careful management in a laboratory setting.[7] It

is a combustible liquid and can cause severe skin burns and eye damage.[8][9] Chronic

exposure has been linked to cancer, particularly nasal tumors in animal studies, and may

cause heritable genetic damage.[4][7][10]

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H314
Causes severe skin burns
and eye damage.[8][9]

H340
May cause genetic defects.[8]

[9]

H350 May cause cancer.[8][9]

Precautionary P201
Obtain special instructions

before use.[8]

P202

Do not handle until all safety

precautions have been read

and understood.[8]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[8]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[8]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water/

shower.[8]

P304+P340+P310

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Immediately call a POISON

CENTER/ doctor.[8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8]
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Category Code Statement

P405 Store locked up.[8][11]

| | P501 | Dispose of contents/ container to an approved waste disposal plant.[8] |

Table 2: Acute Toxicity Data

Route Species Value

LD50 Oral Rat 2525 - 2650 mg/kg[4][8]

| LD50 Skin | Rabbit | 2600 mg/kg[4] |

Physical and Chemical Properties
HMPA is a colorless liquid with a mild amine or aromatic odor.[7][12] It is completely miscible

with water and most organic solvents.[4][13]

Table 3: Physical and Chemical Properties of HMPA
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Property Value

CAS Number 680-31-9[1]

Molecular Formula C₆H₁₈N₃OP[8]

Molecular Weight 179.20 g/mol [1][8]

Appearance Colorless liquid[1][5]

Melting Point 6 - 7 °C (43 - 45 °F)[4][9]

Boiling Point 230 - 233 °C (446 - 451 °F)[1][4]

Density 1.03 g/mL at 25 °C[1][9]

Vapor Pressure 0.07 mmHg at 25 °C[4]

Vapor Density 6.18 - 6.2 (air = 1.0)[4][7]

Flash Point 105 - 144 °C (220 - 291 °F)[4][9]

| Solubility | Miscible with water[4] |

Handling Protocols
Due to its carcinogenicity, all handling of HMPA must be performed with strict adherence to

safety procedures to minimize any potential for exposure.[4]

Engineering Controls
Fume Hood: All work with HMPA must be conducted in a certified chemical fume hood to

prevent inhalation of vapors.[2][4][6]

Ventilation: The laboratory must be well-ventilated.[6][7]

Safety Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate work area.[6][14]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin and eye contact.[2][6]
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Table 4: Recommended Personal Protective Equipment

Body Part Item Specification

Hands Chemical-resistant gloves

Use appropriate
impermeable gloves (e.g.,
nitrile).[4][6] Change
gloves frequently and
immediately if
contaminated.

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

required.[4][6] A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing.

Body Protective Clothing

A long-sleeved lab coat or

disposable gown is required.[6]

[7] Full-body protective

clothing may be necessary for

large-scale operations or spill

cleanup.[7]

| Respiratory | Respirator | For operations outside of a fume hood or during a large spill, a half-

face filter-type respirator with appropriate cartridges or a self-contained breathing apparatus

(SCBA) should be used.[4][7] |

Procedural Protocol for Routine Use
Preparation: Before handling, ensure all safety precautions have been read and understood.

[8] Designate a specific area within the fume hood for HMPA work.

Don PPE: Put on all required PPE as detailed in Table 4.

Dispensing: Automatically pump or carefully pour liquid HMPA from storage containers to

reaction vessels to avoid splashes and aerosols.[8][14]
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During Reaction: Keep the reaction vessel closed and within the fume hood at all times.

Post-Handling: After use, thoroughly wash hands and face.[8] Immediately change any

contaminated clothing.[8]

Decontamination: Decontaminate all work surfaces after completion of the task.

Storage Requirements
Proper storage is critical to maintain the stability of HMPA and prevent hazardous situations.

Location: Store in a cool, dry, well-ventilated area.[6][7] The storage area should be locked or

otherwise accessible only to authorized personnel.[8][11]

Containers: Keep in the original, tightly sealed containers.[6][7][8] It is recommended to store

primary containers within secondary containment.[4][5]

Atmosphere: HMPA is air and moisture sensitive. Handle and store under an inert gas (e.g.,

nitrogen or argon).[8]

Segregation: Store away from incompatible materials.[6] Do not store near ignition sources.

[7]

Table 5: Storage Incompatibilities

Class of Substance Examples

Strong Oxidizing Agents Peroxides, Nitrates[4][7]

| Strong Acids | Hydrochloric Acid, Sulfuric Acid[4][6] |

Emergency Procedures
Spill Response Protocol

Evacuate: Clear the area of all personnel.[7] Move upwind from the spill.[7]
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Alert: Notify laboratory personnel and emergency services (e.g., institutional EHS, Fire

Brigade) of the spill's location and nature.[7]

Control Ignition Sources: Remove all sources of ignition from the area.[7]

Containment (Major Spills): For large spills, only trained personnel wearing full body

protective clothing and SCBA should attempt cleanup.[7] Prevent the spillage from entering

drains or water courses.[7]

Cleanup (Minor Spills):

Wear all required PPE, including respiratory protection.

Use an absorbent material, such as a spill pillow, sand, or Chemizorb®, to soak up the

liquid.[4][8]

Carefully collect the absorbent material and contaminated debris into a suitable, clearly

labeled, sealable container for hazardous waste disposal.[4]

Post-Cleanup: Ventilate and wash the spill area thoroughly after cleanup is complete.[14]

First Aid Measures
Table 6: First Aid Procedures for HMPA Exposure
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Exposure Route First Aid Action

Inhalation

Remove the person to fresh air. Keep
them warm and rested. If not breathing,
apply artificial respiration. Seek
immediate medical attention.[4][7]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin and hair with running water and soap

for at least 15 minutes. Seek medical attention.

[4][7]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[4]

| Ingestion | Do NOT induce vomiting.[7][8] Rinse mouth with water. Seek immediate medical

attention.[4][15] |

Fire Fighting
Hazards: HMPA is a combustible liquid.[4][7] Heating may cause containers to rupture

violently.[7] Combustion produces toxic fumes of carbon monoxide, nitrogen oxides (NOx),

and phosphorus oxides (POx).[4][7]

Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon dioxide (CO₂).

[4][7]

Waste Disposal Protocol
All HMPA and HMPA-contaminated materials must be treated as hazardous waste.

Segregation: Do not mix HMPA waste with other waste streams.[8]

Collection: Collect all excess HMPA and contaminated materials (e.g., gloves, absorbent

paper, empty containers) in a dedicated, clearly labeled, and sealed container.[4]
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Labeling: The waste container must be labeled as "Hazardous Waste" and clearly identify the

contents, including "Hexamethylphosphoramide" and appropriate hazard warnings (e.g.,

"Carcinogen").

Storage: Store the waste container in a designated satellite accumulation area, following the

same storage guidelines as for the pure chemical.

Disposal: Arrange for disposal through the institution's Environmental Health and Safety

(EHS) department.[4] All waste must be handled in accordance with local, state, and federal

regulations.[7] Do not pour HMPA down the drain.[7]

Visual Workflow for Safe Management
The following diagram illustrates the lifecycle of HMPA within a laboratory setting, highlighting

critical control points for safe management.

Procurement & Receiving

Storage

Handling & Use

Waste Management

1. Procurement
- Assess necessity

- Order minimum quantity

2. Receiving
- Inspect container integrity

- Verify label

Verify SDS

3. Secure Storage
- Cool, dry, ventilated

- Locked cabinet
- Secondary containment
- Away from incompatibles

Transfer to Storage

4. Handling in Fume Hood
- Full PPE required

- Use smallest practical amount
- Keep containers closed

Transport to Hood

Return Unused

5. Waste Collection
- Segregate HMPA waste

- Use sealed, labeled container

Generate Waste

6. Disposal
- Contact EHS for pickup
- Follow all regulations

Hazardous Waste Stream

Click to download full resolution via product page

Caption: Logical workflow for the safe management of HMPA from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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